Cas no 226-52-8 (14H-Dibenzo[a,h]phenothiazine)

14H-Dibenzo[a,h]phenothiazine structure
14H-Dibenzo[a,h]phenothiazine structure
Product Name:14H-Dibenzo[a,h]phenothiazine
CAS No:226-52-8
MF:C20H13NS
MW:299.388923406601
CID:255189
PubChem ID:257253
Update Time:2025-04-19

14H-Dibenzo[a,h]phenothiazine Chemical and Physical Properties

Names and Identifiers

    • 14H-Dibenzo[a,h]phenothiazine
    • dibenzo<a,h>phenothiazine
    • 1,2,5,6-Dibenzophenothiazin
    • 14H-Dibenzo[a,h]phenothiazin
    • 14H-Dibenzo< a,h> phenothiazin
    • 14H-Dibenzo< a.h> phenthiazin
    • 3,4,8,9-Dibenzophenothiazine
    • AC1L5WD5
    • AC1Q7G7O
    • AR-1L5911
    • CHEMBL548455
    • CTK1A2116
    • NCIOpen2_004894
    • NSC85189
    • TCMDC-142267
    • DTXSID90292735
    • SCHEMBL18165216
    • 226-52-8
    • NSC-85189
    • Inchi: 1S/C20H13NS/c1-3-7-15-13(5-1)10-12-18-19(15)21-17-11-9-14-6-2-4-8-16(14)20(17)22-18/h1-12,21H
    • InChI Key: USOPEIDRWCIIHH-UHFFFAOYSA-N
    • SMILES: S1C2C=CC3C=CC=CC=3C=2NC2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 299.07699
  • Monoisotopic Mass: 299.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.302
  • Boiling Point: 553.5°C at 760 mmHg
  • Flash Point: 288.5°C
  • Refractive Index: 1.779
  • PSA: 12.03
  • LogP: 6.33920

14H-Dibenzo[a,h]phenothiazine Related Literature

  • 1. 1007. Synthesis of potential carcinostatic derivatives of benzo- and dibenzo-phenothiazines
    David A. Shirley,John C. Gilmer,W. D. Waters J. Chem. Soc. 1964 5260
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